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Compound of Interest

Compound Name: 3-Chloropyridine

Cat. No.: B048278 Get Quote

Essential Safety and Handling Guide for 3-
Chloropyridine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Chloropyridine. The following

procedures are designed to ensure a safe laboratory environment and minimize risks

associated with the handling of this chemical.

Chemical Properties and Hazards

3-Chloropyridine is a combustible liquid that is toxic and irritating upon contact with skin or

inhalation.[1] It is harmful if swallowed and is suspected of causing genetic defects.[1][2] The

chemical appears as a colorless to light yellow liquid, which may darken upon storage.[1]
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Property[1] Value

Molecular Formula C5H4ClN

Molecular Weight 113.55 g/mol

Boiling Point 148°C

Flash Point 66°C (closed cup)

Specific Gravity 1.19 – 1.20 at 20°C

Water Solubility 10 g/L at 20°C

Hazard Classifications[1][3]

Hazard Category

Flammable Liquid Category 4

Acute Toxicity (Dermal) Category 2 / 3

Acute Toxicity (Inhalation) Category 2

Acute Toxicity (Oral) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 1 / 2

Germ Cell Mutagenicity Category 2

Specific Target Organ Toxicity Category 3 (Respiratory)

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to ensure user

safety.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses. A face

shield is also recommended.[1]

[2][4]

Protects against splashes and

vapors that can cause serious

eye damage or irritation.[1][3]

Skin Protection

Appropriate protective gloves

(e.g., butyl rubber, neoprene)

and clothing to prevent skin

contact.[1][2][3]

3-Chloropyridine is toxic and

irritating in contact with skin.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.[1]

[2][3]

Vapors can cause respiratory

irritation.[1][2] In emergency

situations, a self-contained

breathing apparatus (SCBA) is

required.[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial when working with 3-Chloropyridine.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2]
Verify that an eyewash station and safety shower are readily accessible.[2][3]
Assemble all necessary PPE as specified in the table above.
Prepare all equipment and reagents before handling the chemical.
Ground and secure containers when dispensing or pouring to prevent static discharge.[1]

2. Handling:

Avoid breathing vapors or mist.[1]
Prevent all contact with eyes, skin, and clothing.[2]
Do not eat, drink, or smoke in the handling area.[1][5]
Keep the container tightly closed when not in use.[1][2]
Keep away from heat, sparks, and open flames.[1][2]
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3. Post-Handling:

Wash hands and face thoroughly after handling.[1]
Immediately remove and decontaminate any contaminated clothing before reuse.[1][2]
Clean the work area and all equipment used.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First-Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with plenty of soap

and lukewarm, gently flowing water for 15-20

minutes.[1] Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[2]

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[1][2] If

not breathing, provide artificial respiration.[2]

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[2][5] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2][3]

Spill Response:

Minor Spills:
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Shut off all possible sources of ignition.[1]

Ventilate the area.

Wearing appropriate PPE, absorb the spill with inert material (e.g., vermiculite, sand, or

earth).[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Decontaminate the spill area and all equipment used.[1]

Major Spills:

Evacuate the area immediately and move upwind.[1]

Alert emergency responders and inform them of the nature and location of the hazard.[1]

Only trained personnel with appropriate PPE, including SCBA, should attempt to control

the leak.[1]

Prevent the spillage from entering drains or watercourses.[1]

Disposal Plan
Proper disposal of 3-Chloropyridine and its waste is essential to prevent environmental

contamination.

1. Waste Collection:

Collect all 3-Chloropyridine waste, including contaminated materials and rinsates, in clearly
labeled, tightly sealed containers.
Do not mix with other waste streams.

2. Disposal Method:

The recommended method of disposal is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.[1][4]
This should be performed by a licensed professional waste disposal service.[4]
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All disposal activities must be in accordance with applicable federal, state, and local
regulations.[1]

3. Container Disposal:

Empty containers retain product residue and can be hazardous.[2]
Handle uncleaned containers in the same manner as the product itself.
Empty containers should be taken to an approved waste handling site for recycling or
disposal.[6] Do not pressurize, cut, weld, or expose empty containers to heat or ignition
sources.[2]

Visual Workflow Guides

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://pim-resources.coleparmer.com/sds/31120.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15754%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/31120.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Start: Receive Chemical

Verify Ventilation (Fume Hood)

Check Eyewash/Shower

Don Appropriate PPE

Prepare Equipment

Handle 3-Chloropyridine

Avoid Contact & Inhalation

No Eating/Drinking/Smoking

Keep Container Closed

Wash Hands & Face

Decontaminate Clothing & Area

Store Chemical Properly

Collect Waste in Labeled Container

Dispose via Licensed Service (Incineration)

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloropyridine.
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Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure Occurs

Remove Contaminated Clothing Flush Eyes with Water (15 min) Move to Fresh Air Do NOT Induce Vomiting

Wash with Soap & Water (15-20 min)

Seek Immediate Medical Attention

Remove Contact Lenses Artificial Respiration if Needed Give Water/Milk (if conscious)

Click to download full resolution via product page

Caption: Emergency response procedures for 3-Chloropyridine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048278#personal-protective-equipment-for-handling-
3-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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